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Compound of Interest

Compound Name: 2,2'-Dibromo-5,5'-dinitrobiphenyl!

Cat. No.: B1355337

Technical Guide: 2,2'-Dibromo-5,5'-
dinitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-Dibromo-5,5'-
dinitrobiphenyl, a halogenated nitroaromatic compound. The information is intended for
professionals in research and development, particularly those in the fields of organic synthesis
and medicinal chemistry.

Compound Identification and Properties

2,2'-Dibromo-5,5'-dinitrobiphenyl is a biphenyl core functionalized with bromine and nitro
groups at specific positions. The presence of both electron-withdrawing nitro groups and
reactive bromine atoms makes it a potentially useful intermediate in organic synthesis.

Table 1: Physicochemical Properties of 2,2'-Dibromo-5,5'-dinitrobiphenyl
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Property Value Source
CAS Number 52026-22-9 [1]
Molecular Formula C12HeBr2N20a4 [1]
Molecular Weight 402.00 g/mol Inferred
Appearance Likely a yellow to brown solid Inferred

Commercial Availability

2,2'-Dibromo-5,5'-dinitrobiphenyl is available from a limited number of specialized chemical
suppliers. Researchers should inquire directly with these vendors for current stock, purity, and
pricing information.

Table 2: Commercial Suppliers of 2,2'-Dibromo-5,5'-dinitrobiphenyl

Supplier Product Code/CAS No. Notes

A2B Chem AZ14787 CAS: 52026-22-9[1]

Hubei Changfu Chemical Co.,

Lid 52026-22-9 Audited Supplier

Synthesis Methodology: Proposed Experimental
Protocol

While a specific, peer-reviewed synthesis protocol for 2,2'-Dibromo-5,5'-dinitrobiphenyl is not
readily available in the surveyed literature, a plausible route is via an Ullmann coupling
reaction. This method is well-established for the synthesis of symmetric biaryls, including
structurally similar dinitrobiphenyls.[2][3] The following is a detailed, hypothetical protocol
based on established procedures for analogous compounds.[4][5]

Reaction Scheme:
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Caption: Proposed synthetic workflow for 2,2'-Dibromo-5,5'-dinitrobiphenyl.
Materials and Reagents:
e 1-Bromo-2-chloro-5-nitrobenzene (Starting Material)
o Copper bronze, activated

¢ High-boiling solvent (e.g., Dimethylformamide - DMF) or sand
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Ethanol (for recrystallization)
Activated carbon (e.g., Norit)
Hydrochloric acid

Acetone

Standard laboratory glassware for high-temperature reactions, including a round-bottom
flask, mechanical stirrer, and condenser.

Experimental Procedure:

Activation of Copper Bronze (Optional but Recommended): To improve the consistency of
the Ullmann reaction, it is advisable to activate the copper bronze.[4] This can be achieved
by stirring the copper bronze in a 2% solution of iodine in acetone for 5-10 minutes. The
activated copper is then filtered, washed with a 1:1 solution of concentrated hydrochloric acid
in acetone to remove copper iodide, and finally washed with acetone and dried.[4]

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a condenser,
add the starting material, 1-bromo-2-chloro-5-nitrobenzene, and an equal or greater weight
of sand (if performing a solvent-free reaction) or an appropriate volume of DMF.

Ulimann Coupling: Heat the mixture to a high temperature, typically in the range of 215-
225°C, using an oil bath.[4] Slowly add the activated copper bronze to the heated and stirred
mixture over a period of about one hour.

Reaction Monitoring: Maintain the reaction temperature and continue stirring for an additional
1.5 to 2 hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Work-up and Isolation:

o If the reaction is performed with sand, the hot mixture can be poured into a beaker
containing more sand and stirred to form small clumps, which are then broken up after
cooling.[4]
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o The product is then extracted from the solid mixture by boiling with multiple portions of
ethanol.[4]

o If DMF is used as a solvent, the reaction mixture is cooled, and the product is precipitated
by the addition of water.

o Purification:

o The crude product obtained from the ethanol extracts or precipitation is collected by
filtration.

o For further purification, the crude solid is dissolved in hot ethanol, treated with activated
carbon to remove colored impurities, and filtered while hot.[4]

o The filtrate is then cooled in an ice bath to induce crystallization of the purified 2,2'-
Dibromo-5,5'-dinitrobiphenyl.

o The crystals are collected by filtration, washed with cold ethanol, and dried. A second crop
of crystals may be obtained by concentrating the mother liquor.

Applications and Role in Research and
Development

Information regarding the direct application of 2,2'-Dibromo-5,5'-dinitrobiphenyl in drug
development or its involvement in specific biological signaling pathways is currently limited in
publicly available scientific literature.

Its primary known utility is as a chemical intermediate. For instance, it has been identified as an
intermediate in the synthesis of PBB 52, a type of polybrominated biphenyl. The presence of
nitro and bromo functionalities suggests its potential as a precursor for the synthesis of more
complex molecules through reactions such as:

e Reduction of the nitro groups to form the corresponding diamine, which can then be used in
the synthesis of heterocyclic compounds.

o Cross-coupling reactions (e.g., Suzuki, Stille) at the C-Br positions to introduce new carbon-
carbon bonds.
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Conclusion

2,2'-Dibromo-5,5'-dinitrobiphenyl is a specialized chemical intermediate with potential
applications in organic synthesis. While its direct biological activity is not well-documented, its
structure provides a platform for the synthesis of more complex molecules. The proposed
Ulimann coupling protocol offers a viable route for its laboratory-scale preparation. Further
research is needed to explore the full potential of this compound and its derivatives in
medicinal chemistry and materials science.
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Caption: Potential synthetic pathways originating from 2,2'-Dibromo-5,5'-dinitrobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial suppliers of 2,2'-Dibromo-5,5'-
dinitrobiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355337#commercial-suppliers-of-2-2-dibromo-5-5-
dinitrobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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